Cas no 116169-07-4 (Methyl 3-ethoxy-5-hydroxybenzoate)

Methyl 3-ethoxy-5-hydroxybenzoate structure

116169-07-4 structure

Product Name:Methyl 3-ethoxy-5-hydroxybenzoate

CAS No:116169-07-4

Molecular Formula:C₁₀H₁₂O₄

Molecular Weight:196.19988

CID:842686

PubChem ID:15788544

Methyl 3-ethoxy-5-hydroxybenzoate Properties

Names and Identifiers

- Methyl 3-ethoxy-5-hydroxybenzoate
- 3-ethoxy-5-hydroxy-benzoic acid methyl ester
- ACMC-20mlxd
- AK127407
- Benzoic acid, 3-ethoxy-5-hydroxy-, methyl ester
- CTK0G0553
- KB-256462
- SureCN713400
- DB-334813
- A1-24677
- Methyl3-ethoxy-5-hydroxybenzoate
- 116169-07-4
- DTXSID80578313
- OVYWIKNNDSFNHR-UHFFFAOYSA-N
- SCHEMBL713400
- +Expand
- MDL： MFCD20482767
- InChIKey： OVYWIKNNDSFNHR-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H12O4/c1-3-14-9-5-7(10(12)13-2)4-8(11)6-9/h4-6,11H,3H2,1-2H3
- SMILES： CCOC1=CC(=CC(=C1)O)C(=O)OC

Computed Properties

Exact Mass: 196.07356
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 4
Monoisotopic Mass: 196.07355886g/mol
Heavy Atom Count: 14
Complexity: 193
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.8
Topological Polar Surface Area: 55.8Å²

Experimental Properties

PSA: 55.76

Methyl 3-ethoxy-5-hydroxybenzoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AA15113-2.5g	Methyl 3-ethoxy-5-hydroxybenzoate	116169-07-4	95%	2.5g	$1203.00
Alichem	A019099468-1g	Methyl 3-ethoxy-5-hydroxybenzoate	116169-07-4	95%	1g	$998.00	2023-09-04
Ambeed	A410921-1g	Methyl 3-ethoxy-5-hydroxybenzoate	116169-07-4	95+%	1g	$480.0
Crysdot LLC	CD12177187-1g	Methyl 3-ethoxy-5-hydroxybenzoate	116169-07-4	95+%	1g	$589	2024-07-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1648453-1g	Methyl 3-ethoxy-5-hydroxybenzoate	116169-07-4	98%	1g	￥4032.00

Methyl 3-ethoxy-5-hydroxybenzoate Related Literature

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3. Designing a nanoparticle-containing polymeric substrate for detecting cancer cells by computer simulations†

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5. The role of catalyst–support interactions in oxygen evolution anodes based on Co(OH)2 nanoparticles and carbon microfibers†

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9. Hydrogen storage characteristics of Li and Na decorated 2D boron phosphide†

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10. SPME determination of low concentration levels of monoaromatic chemical markers in soils after remediation by supercritical fluid extraction

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116169-07-4 (Methyl 3-ethoxy-5-hydroxybenzoate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:116169-07-4)Methyl 3-ethoxy-5-hydroxybenzoate

Purity:99%

Quantity:1g

Price($):432.0